Hydroxy Atrazine-d5

Specification

• CAS No.: 1276197-25-1
• Molecular Formula: C8H15N5O
• Molecular Weight: 202.27 g/mol
• IUPAC Name: 4-(1,1,2,2,2-pentadeuterioethylamino)-6-(propan-2-ylamino)-1H-1,3,5-triazin-2-one
• Standard InChI: InChI=1S/C8H15N5O/c1-4-9-6-11-7(10-5(2)3)13-8(14)12-6/h5H,4H2,1-3H3,(H3,9,10,11,12,13,14)/i1D3,4D2
• Standard InChI Key: NFMIMWNQWAWNDW-SGEUAGPISA-N
• Isomeric SMILES: [2H]C([2H])([2H])C([2H])([2H])NC1=NC(=O)NC(=N1)NC(C)C
• SMILES: CCNC1=NC(=O)NC(=N1)NC(C)C
• Canonical SMILES: CCNC1=NC(=O)NC(=N1)NC(C)C

Introduction

Chemical Identity and Structure

Hydroxy Atrazine-d5 is characterized by the molecular formula C₈H₁₀D₅N₅O, representing a structure where five hydrogen atoms in the ethyl group have been replaced with deuterium atoms. This stable isotopic labeling results in a molecular weight of 202.27 g/mol.

Nomenclature and Identification

The compound is cataloged under several chemical identifiers and synonyms:

Parameter	Information
Primary Name	Hydroxy Atrazine-d5
CAS Number	1276197-25-1
Molecular Formula	C₈H₁₀D₅N₅O
Molecular Weight	202.27 g/mol
SMILES Notation	N(C(C)C)C=1NC(NC(C([2H])([2H])[2H])([2H])[2H])=NC(=O)N1

Common Synonyms:

• Atrazine-2-hydroxy D5 (ethyl D5)

• 4-(1,1,2,2,2-pentadeuterioethylamino)-6-(propan-2-ylamino)-1H-1,3,5-triazin-2-one

• 2-Hydroxyatrazine-d5 (ethyl-d5)

• 4-(Isopropylamino)-6-(1,1,2,2,2-pentadeuterioethylamino)-1,3,5-triazin-2-ol

Physicochemical Properties

The compound exhibits specific physicochemical properties that influence its behavior in analytical procedures and environmental matrices:

Property	Value
TPSA (Topological Polar Surface Area)	82.7
LogP	0.417
Hydrogen Bond Acceptors	5
Hydrogen Bond Donors	3
Rotatable Bonds	5

These properties are critical for understanding its solubility, partition behavior, and interaction with biological systems.

Relationship to Atrazine

Metabolic Connection

Hydroxy Atrazine-d5 is a deuterated form of hydroxy atrazine, which itself is a major metabolite of the widely used herbicide atrazine. The parent compound, atrazine, has been extensively studied due to its environmental persistence and potential ecological impacts.

Comparison with Related Compounds

It is important to distinguish Hydroxy Atrazine-d5 from other deuterated atrazine compounds. For example, Atrazine-d5 (CAS: 163165-75-1) is a different deuterated form with the molecular formula C₈H₉ClD₅N₅ and a molecular weight of 220.71 g/mol. Unlike Hydroxy Atrazine-d5, Atrazine-d5 retains the chlorine atom characteristic of the parent compound atrazine.

Applications in Scientific Research

Analytical Applications

Hydroxy Atrazine-d5 serves critical functions in environmental and analytical chemistry:

• Internal Standard: It functions as a reference standard in quantitative analysis of atrazine and its metabolites, particularly in environmental monitoring studies.

• Tracer Studies: The compound is utilized to trace degradation pathways of atrazine in various environmental matrices, providing insights into the environmental fate of this herbicide.

• Method Development: Researchers employ Hydroxy Atrazine-d5 during the development and validation of analytical methods for detecting atrazine residues and metabolites.

Enhanced Detection Methodologies

The deuterium labeling significantly enhances detection capabilities in various analytical techniques:

• Mass Spectrometry: The deuterium atoms create a distinct mass shift that allows for improved discrimination between the labeled standard and unlabeled analytes, enhancing specificity and reducing background interference.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Deuteration provides distinctive spectral patterns that enable more precise structural characterization and quantification.

Environmental Monitoring

Hydroxy Atrazine-d5 plays a crucial role in studies assessing environmental persistence and contamination levels of atrazine. Its stable isotope labeling allows researchers to more accurately track the fate and behavior of atrazine in soil, water, and biological systems over extended periods.

Supplier	Product Code	Format	Purity
CymitQuimica	TR-H828602	Solid	Not specified
ChemScene	CS-0200528	Solid	98%
VulcanChem	VC2902842	Solid	Not specified
LGC Standards	TRC-H828602	Neat	>95% (HPLC)
MedChemExpress	HY-132394S	Solid	Not specified

Quantity	Price
1 mg	353.00 €
10 mg	2,283.00 €

Environmental Impact and Significance

Environmental Persistence

Studies utilizing Hydroxy Atrazine-d5 have contributed to understanding the environmental persistence of atrazine and its metabolites. Research indicates that atrazine and its metabolites, including hydroxy atrazine, can persist in environmental matrices for extended periods, highlighting the importance of long-term monitoring and assessment studies.

Hydroxy Atrazine-d5 has been employed in numerous environmental studies referenced in scientific literature, including:

• Investigations by Thurman et al. in Environmental Science & Technology (1992)

• Studies by Evgenidou et al. in Journal of Agricultural and Food Chemistry (2002)

• Research by Namiesnik et al. in Analytical and Bioanalytical Chemistry (2005)

• Analyses by Hultgren et al. in Analytical and Bioanalytical Chemistry (2009)

These studies have contributed significantly to understanding atrazine's environmental behavior and metabolic pathways.